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Introduction

Sodium perborate trihydrate (NaBOs-3H20) is a stable, crystalline solid that serves as a
convenient and safe source of hydrogen peroxide in aqueous solutions.[1][2] Upon dissolution,
it hydrolyzes to produce hydrogen peroxide and borate, making it a versatile oxidizing agent in
various analytical applications.[3][4] Its solid nature offers advantages in terms of stability and
handling compared to liquid hydrogen peroxide.[2] These application notes provide detailed
protocols for the use of sodium perborate trihydrate in the quantitative analysis of
pharmaceuticals, including spectrophotometric, titrimetric, and flow injection analysis methods.

Spectrophotometric Determination of Ciprofloxacin

This method is based on the oxidation of ciprofloxacin by the hydrogen peroxide released from
sodium perborate trihydrate. The resulting product can be measured spectrophotometrically.
While direct UV spectrophotometry of ciprofloxacin is common, the use of an oxidizing agent
can offer an alternative approach, particularly in the presence of interfering substances.[3][5]

Quantitative Data Summary
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Parameter Value

Linearity Range 2 - 12 pg/mL[6]

Limit of Detection (LOD) 0.786 pg/mL[7]

Limit of Quantitation (LOQ) 2.383 pg/mL[7]

Molar Absorptivity 3.64 x 102 L-mol~t-cm~1[4]
Correlation Coefficient (r2) > 0.999[6][7]

Recovery > 99.0%(7]

Experimental Protocol

1.

Reagents and Materials:

Sodium Perborate Trihydrate (NaBOs-3H20)
Ciprofloxacin Hydrochloride Reference Standard
Hydrochloric Acid (0.1 M)

Distilled Water

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Quartz cuvettes

. Preparation of Standard Solutions:

Sodium Perborate Solution (0.1 M): Accurately weigh 1.298 g of sodium perborate
trihydrate and dissolve it in 100 mL of distilled water.

Ciprofloxacin Stock Solution (100 pg/mL): Accurately weigh 10 mg of ciprofloxacin
hydrochloride reference standard and dissolve it in 100 mL of 0.1 M hydrochloric acid.
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Working Standard Solutions: From the stock solution, prepare a series of working standards
with concentrations ranging from 2 to 12 ug/mL by appropriate dilution with 0.1 M
hydrochloric acid.[6]

. Sample Preparation:

Weigh and finely powder a representative sample of the pharmaceutical formulation (e.g., 20
tablets).

Accurately weigh a portion of the powder equivalent to 10 mg of ciprofloxacin and transfer it
to a 100 mL volumetric flask.

Add approximately 70 mL of 0.1 M hydrochloric acid and sonicate for 15 minutes to ensure
complete dissolution of the active ingredient.

Make up the volume to 100 mL with 0.1 M hydrochloric acid and mix well.
Filter the solution through a suitable filter paper.

Dilute an appropriate aliquot of the filtrate with 0.1 M hydrochloric acid to obtain a final
concentration within the linearity range.

. Analytical Procedure:

Pipette 1.0 mL of each working standard solution and the sample solution into separate 10
mL volumetric flasks.

To each flask, add 1.0 mL of the 0.1 M sodium perborate solution.
Heat the flasks in a water bath at 60°C for 15 minutes.
Cool the flasks to room temperature and make up the volume to 10 mL with distilled water.

Measure the absorbance of the resulting solutions at the wavelength of maximum
absorbance (to be determined experimentally, typically around 278 nm for ciprofloxacin)
against a reagent blank prepared in the same manner without the analyte.[3]

. Calculation:
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their corresponding concentrations.

curve.

Experimental Workflow

-

Preparation

Prepare Sodium
Perborate Solution
0.1 ™M)

~

Construct a calibration curve by plotting the absorbance of the working standards against

Determine the concentration of ciprofloxacin in the sample solution from the calibration

Calculate the amount of ciprofloxacin in the pharmaceutical formulation.

Reaction

Mix Analyte, Sodium

Prepare Sample
Solution

Prepare Ciprofloxacin
Working Standards
(2-12 pg/mL)

Perborate, and Heat
(60°C, 15 min)

Analysis

Measure Absorbance
at Amax

Calculate
Concentration

(
il

F

Preparation

(

Kl, and H2S04 Solutions

Prepare Sodium Perborate, j
[

4 .
Reaction

Titration

Add Sodium Perborate,

Prepare Cephalosporin
Sample Solution

Kl, and H2S04 to Sample

)

Allow Reaction
(15 min, dark)

Titrate with Standardized Endpoint Detection
Naz2S20s Solution (Starch Indicator)

(
L

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reagents

Carrier Stream
(Acetate Buffer)

FIA System
Y
S; le Injecti
Reagent Stream 1 Peristaltic Injection ample fnjection Mixing Spectrophotometric Data Acquisition
(Fe(ll)/TPTZ) Pump Valve Coil Detector a

Reagent Stream 2
(Sodium Perborate)

Hoe

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reagent

Sodium Perborate
Trihydrate
(NaBO3-3H20)

- J

Dissolution

/Reaction in Aqueous Solution\

Hydrolysis
Hydrogen Peroxide
(H202)

- J

-

Analytical Jvﬁxpplication

( Oxidation of Analyte )

Detection of Reaction
Product or Excess Reagent

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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